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Compound of Interest

Compound Name: Triolone

CAS No.: 641-79-2

Cat. No.: B1253641

Get Quote

Effective management and disposal of chemical waste are critical for ensuring laboratory safety

and environmental protection. This document provides essential, step-by-step guidance for the

proper disposal of Triolone, a synthetic corticosteroid, and its associated contaminated

materials in a research and development setting.

Triolone, also known as Triamcinolone acetonide, is classified as a hazardous substance due

to its potential for reproductive toxicity, organ damage through prolonged or repeated exposure,

and acute toxicity if swallowed.[1][2][3] Adherence to proper disposal protocols is mandatory to

mitigate risks to personnel and the environment. These procedures are in alignment with

federal and state regulations, including those set forth by the Environmental Protection Agency

(EPA).

Key Chemical and Hazard Data
A summary of the essential quantitative data for Triamcinolone acetonide is provided below.
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Property Value Reference

Molecular Formula C24H31FO6 [2]

Molecular Weight 434.50 g/mol

Oral LD50 (mouse) 5000 mg/kg [4]

Subcutaneous LD50 (rat) 13.1 mg/kg [4]

Experimental Protocols: Disposal of Triolone Waste
The following protocol outlines the mandatory steps for the disposal of Triolone and materials

contaminated with it.

1. Personal Protective Equipment (PPE) and Safety Precautions:

1.1. Before handling Triolone waste, ensure a comprehensive risk assessment has been

completed.

1.2. Always wear appropriate PPE, including:

Nitrile or other impervious gloves (consider double gloving).[2]

Safety glasses with side shields or chemical splash goggles.[2]

A properly fitted lab coat.[3]

1.3. Handle the waste in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.[3]

1.4. Avoid all personal contact with the waste, including inhalation and ingestion.[4]

2. Waste Segregation and Collection:

2.1. Designate a specific, clearly labeled hazardous waste container for Triolone waste. The

container should be black for RCRA hazardous pharmaceutical waste.
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2.2. Do not mix Triolone waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

2.3. Collect the following types of waste in the designated container:

Expired or unused Triolone.

Disposable materials contaminated with Triolone, such as gloves, weighing papers, and

pipette tips.[3]

2.4. Keep the waste container securely closed when not in use.

3. Decontamination Procedures:

3.1. Decontaminate all non-disposable equipment and work surfaces that have come into

contact with Triolone.

3.2. Use soap and water for the decontamination of equipment and benchtops.[3]

3.3. Collect all cleaning materials, such as wipes and paper towels, and dispose of them as

hazardous waste in the designated Triolone waste container.

4. Storage of Hazardous Waste:

4.1. Store the sealed Triolone waste container in a designated, secure area away from

incompatible materials.

4.2. The storage area should be cool, dry, and well-ventilated.[3]

4.3. Ensure the container is properly labeled with "Hazardous Waste" and identifies the

contents as "Triamcinolone acetonide waste."

5. Final Disposal:

5.1. Triolone waste must be disposed of as hazardous waste.[2][3] It is illegal to dispose of

hazardous pharmaceutical waste by flushing it down the drain.[1]
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5.2. Arrange for the collection of the hazardous waste container by a licensed hazardous

waste disposal company.[5]

5.3. Ensure all federal, state, and local regulations for the transportation and disposal of

hazardous waste are followed.[4] The disposal will typically be carried out via incineration at

a permitted treatment, storage, and disposal facility (TSDF).[1]

5.4. Maintain all records related to the generation, storage, and disposal of the hazardous

waste as required by regulations.

Visualizing the Disposal Workflow
The following diagram illustrates the key decision points and procedural flow for the proper

disposal of Triolone waste.
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Start: Triolone Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Unused chemical, contaminated disposables)

Place in Labeled
RCRA Hazardous Waste Container (Black)

PROHIBITED:
Do Not Dispose in Sink or Trash

Step 3: Decontaminate Surfaces & Equipment
(Soap and Water)

Dispose of Cleaning Materials
as Hazardous Waste

Step 4: Securely Store Container
in Designated Area

Step 5: Arrange for Pickup
by Licensed Disposal Vendor

End: Waste Manifested and Incinerated

Click to download full resolution via product page

Triolone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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